Cas no 2639432-07-6 (Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate)

• Product Name: Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate
• CAS No: 2639432-07-6
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5641156
• PubChem ID: 165899184
• Update Time: 2025-08-05

Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639432-07-6
• tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate
• EN300-27782844
• Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate

• Inchi： 1S/C14H25NO2/c1-13(2,3)17-12(16)14(8-6-9-14)11-7-4-5-10-15-11/h11,15H,4-10H2,1-3H3
• InChI Key： IWKNIFVLIVDYDA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CCC1)C1CCCCN1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate

Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate (CAS No. 2639432-07-6) is a notable organic compound with significant applications in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a piperidine moiety and a tert-butyl ester group. The cyclobutane ring, a four-membered hydrocarbon, contributes to the molecule's rigidity and strain, while the piperidine group introduces nitrogen into the structure, enhancing its potential for bioactivity. The tert-butyl ester group further modifies the compound's properties, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery. The strain inherent in the cyclobutane ring can lead to unique reactivity and selectivity when interacting with biological targets. For instance, researchers have explored the use of Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate in designing inhibitors for enzymes such as kinases and proteases. These enzymes are critical in various pathological processes, including cancer and inflammatory diseases, making this compound a promising lead for therapeutic development.

The synthesis of Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by cyclization to form the cyclobutane ring, which is then esterified with tert-butanol to yield the final product. The reaction conditions, such as temperature and catalysts, play a crucial role in ensuring high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate has shown potential in materials science as well. Its rigid structure makes it a candidate for designing advanced polymers and materials with tailored mechanical properties. Researchers have also investigated its use as a building block for constructing complex molecular architectures, such as macrocycles and dendrimers.

From an environmental perspective, understanding the degradation pathways of Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate is essential for assessing its ecological impact. Studies have demonstrated that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis and oxidation, leading to the formation of less complex byproducts. These findings are critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, Tert-butyl 1-(piperidin-2-yl)cyclobutane-1-carboxylate (CAS No. 2639432-07